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Compound of Interest

Compound Name: 2-Chlorophenyl isocyanate

CAS No.: 3320-83-0

Cat. No.: B146387

Get Quote

An In-depth Technical Guide to 2-Chlorophenyl
Isocyanate
This guide provides a comprehensive overview of 2-chlorophenyl isocyanate, a significant

chemical intermediate in the pharmaceutical and agrochemical industries. This document is

intended for researchers, scientists, and professionals in drug development and chemical

synthesis, offering detailed information on its molecular characteristics, physicochemical

properties, synthesis, and applications.

Molecular Formula and Structure
2-Chlorophenyl isocyanate is an aromatic organic compound. The molecular formula for this

compound is C₇H₄ClNO.[1][2][3][4][5] Its structure consists of a benzene ring substituted with a

chlorine atom and an isocyanate group (-N=C=O) at adjacent positions (ortho positions).

Synonyms:

1-Chloro-2-isocyanatobenzene
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o-Chlorophenyl isocyanate[5]

Isocyanic acid, o-chlorophenyl ester[5]

Benzene, 1-chloro-2-isocyanato-

The logical relationship from the compound's name to its molecular formula and structure is

illustrated in the diagram below.

Figure 1. Structural Identification of 2-Chlorophenyl Isocyanate
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Figure 1. Structural Identification of 2-Chlorophenyl Isocyanate

Physicochemical Properties
The physical and chemical properties of 2-chlorophenyl isocyanate are summarized in the

table below for easy reference and comparison. This data is crucial for its handling, storage,

and application in experimental settings.
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Property Value References

CAS Number 3320-83-0 [1][2][6]

Molecular Weight 153.57 g/mol [1][2][3][4][5]

Appearance Colorless to light yellow liquid [7]

Melting Point 2-4 °C [3]

Boiling Point
83-84 °C at 10 mmHg; 203 °C

at 760 mmHg
[1][3]

Density 1.273 g/mL at 25 °C [1][3]

Refractive Index 1.5565-1.5585 [1]

Flash Point 88 °C [1]

Water Solubility Decomposes [1]

Purity >98.0% (GC)

Synthesis and Experimental Protocols
Isocyanates are commonly synthesized through the reaction of a primary amine with phosgene

or a phosgene equivalent.[8] For 2-chlorophenyl isocyanate, the precursor would be 2-

chloroaniline.

Generalized Experimental Protocol for Synthesis:

Reaction Setup: A solution of 2-chloroaniline in an inert solvent (e.g., toluene,

chlorobenzene) is prepared in a reaction vessel equipped with a stirrer, a reflux condenser,

and a gas inlet tube.

Phosgenation: Phosgene gas is bubbled through the solution at a controlled rate. The

reaction is typically carried out at elevated temperatures. The reaction progress can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).
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Work-up: Upon completion of the reaction, the excess phosgene and solvent are removed by

distillation.

Purification: The crude 2-chlorophenyl isocyanate is then purified by fractional distillation

under reduced pressure to yield the final product.

The following diagram illustrates a generalized experimental workflow for the synthesis of 2-
chlorophenyl isocyanate.

Figure 2. Generalized Workflow for Synthesis
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Figure 2. Generalized Workflow for Synthesis
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Applications in Research and Development
2-Chlorophenyl isocyanate is a versatile reagent used in the synthesis of a variety of

compounds, primarily in the pharmaceutical and agrochemical sectors. Some of its

documented applications include:

As a standard to investigate the photocatalytic degradation of Monuron over TiO₂

suspensions.[1]

In the preparation of 2-(2-chlorophenylamino)-3,5-dihydro-5,5-dimethyl-3-phenyl-6H-

imidazo[1,2-b]-1,2,4-triazol-6-one.[1]

In the synthesis of pentenylated β-cyclodextrin chlorophenyl carbamates.[1]

Safety and Handling
2-Chlorophenyl isocyanate is a hazardous substance and must be handled with appropriate

safety precautions in a well-ventilated area, preferably a fume hood.[9]

Hazard Statements:

Fatal if inhaled.[6]

Causes severe skin burns and eye damage.[6]

May cause an allergic skin reaction.[6][9]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

Precautionary Measures:

Wear suitable protective clothing, gloves, and eye/face protection.[3]

In case of insufficient ventilation, wear suitable respiratory equipment.[3]

Store in a cool, dark, and well-ventilated place under an inert gas, as it is moisture-sensitive.

[5]
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Avoid contact with skin and eyes. In case of contact, wash immediately with plenty of water.

[3]

Always refer to the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chlorophenyl isocyanate CAS#: 3320-83-0 [m.chemicalbook.com]

2. 3320-83-0 | 2-Chlorophenyl isocyanate - Alachem Co., Ltd. [alachem.co.jp]

3. chembk.com [chembk.com]

4. capotchem.com [capotchem.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. chemical-label.com [chemical-label.com]

7. 2-Chlorophenyl isocyanate - Safety Data Sheet [chemicalbook.com]

8. Isocyanates - Phosgene Derivatives & Specialty Chemicals Manufacturing - VanDeMark
Chemical [vandemark.com]

9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [2-Chlorophenyl isocyanate molecular formula and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146387/docs#2-chlorophenyl-isocyanate-molecular-
formula-and-structure]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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